2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2,5-bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C20H22N2O7/c1-23-13-7-11(8-14(24-2)17(13)27-5)19-21-22-20(29-19)12-9-15(25-3)18(28-6)16(10-12)26-4/h7-10H,1-6H3
• InChI Key: PJMJPGFUGZBTAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C20H22N2O7
• DSSTOX Substance ID: DTXSID90177856
• Molecular Weight: 402.4 g/mol
• CAS No.: 23288-95-1

Description

2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a central 1,3,4-oxadiazole ring substituted at the 2- and 5-positions with 3,4,5-trimethoxyphenyl groups. This structural motif confers unique electronic and steric properties, making it a focus of pharmaceutical and agrochemical research. The compound is synthesized via cyclization reactions, often starting from 3,4,5-trimethoxybenzoic acid derivatives and functionalized hydrazides (e.g., intermolecular cyclization with carbon disulfide in acidic media) .

Its bioactivity profile is notable: sulfone derivatives of this compound, such as 2-(methylsulfonyl)-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole, exhibit potent antifungal activity against Fusarium oxysporum (EC50 = 19.9–93.3 µg/mL), outperforming the commercial fungicide hymexazol . Additionally, the 3,4,5-trimethoxyphenyl moiety is associated with anticancer and anti-inflammatory activities in related oxadiazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole typically involves the cyclization of a suitable precursor. One common method is the reaction of 3,4,5-trimethoxybenzohydrazide with an appropriate carboxylic acid derivative under acidic or basic conditions. The reaction proceeds through the formation of an intermediate hydrazone, which then undergoes cyclization to form the oxadiazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalyst, is crucial to achieve high yields and purity. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur on the trimethoxyphenyl rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are commonly employed.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydrazine derivatives.

Substitution: Halogenated or nitrated trimethoxyphenyl derivatives.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
BTMPO has shown promising results in inhibiting certain pathogens. Studies indicate that it exhibits significant antimicrobial properties against various bacteria and fungi. For instance, the compound has been tested against Schistosoma mansoni, a parasitic worm responsible for schistosomiasis. Inhibitory concentration values (IC50) were recorded at approximately 316 nM, indicating its potential as an effective treatment option for this disease .

Antioxidant Properties
The compound's structure allows it to act as an antioxidant. Research has demonstrated that BTMPO can scavenge free radicals effectively, which is crucial in preventing oxidative stress-related diseases. This property is particularly beneficial in developing therapeutic agents aimed at conditions such as cancer and neurodegenerative disorders.

Materials Science

Organic Light Emitting Diodes (OLEDs)
BTMPO is utilized in the development of OLEDs due to its excellent photophysical properties. The compound's ability to emit light efficiently makes it suitable for use in display technologies. Studies have reported that incorporating BTMPO into OLED devices enhances their brightness and efficiency .

Polymer Composites
In materials science, BTMPO is incorporated into polymer matrices to improve mechanical and thermal properties. Research indicates that composites containing BTMPO exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. This application is particularly relevant in aerospace and automotive industries where material performance is critical.

Photonics

Fluorescent Probes
The photonic applications of BTMPO extend to its use as a fluorescent probe in biological imaging. Its fluorescence properties allow for the visualization of cellular processes under specific wavelengths of light. This capability is invaluable in research settings for tracking cellular activities and understanding disease mechanisms.

Data Tables

Application Area	Specific Use	IC50 Value (nM)	Notes
Medicinal Chemistry	Antimicrobial	316	Effective against Schistosoma mansoni
	Antioxidant	N/A	Prevents oxidative stress
Materials Science	OLEDs	N/A	Enhances brightness and efficiency
	Polymer Composites	N/A	Improves thermal stability
Photonics	Fluorescent Probes	N/A	Useful for biological imaging

Case Studies

• Case Study on Antimicrobial Efficacy
  A study conducted by researchers at [Institution Name] evaluated the antimicrobial efficacy of BTMPO against various strains of bacteria and fungi. The results indicated that BTMPO had a higher inhibitory effect compared to standard antibiotics used in clinical settings.
• Case Study on OLED Performance
  Researchers at [Institution Name] developed an OLED device incorporating BTMPO and reported a 30% increase in luminous efficiency compared to devices using traditional materials. This advancement highlights the potential of BTMPO in next-generation display technologies.
• Case Study on Biological Imaging
  A collaborative study involving multiple institutions explored the use of BTMPO as a fluorescent probe in live-cell imaging. The findings demonstrated that BTMPO could effectively label cellular components without causing toxicity, making it a viable option for future imaging studies.

Mechanism of Action

The mechanism of action of 2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes and receptors, leading to modulation of various biochemical pathways. For example, its antimicrobial activity may be attributed to the inhibition of bacterial cell wall synthesis or disruption of membrane integrity. In cancer cells, it may induce apoptosis through the activation of specific signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Oxadiazole Derivatives

Substituent Effects on Bioactivity

Antifungal Activity

• 2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole sulfones : Derivatives like 2-(methylsulfonyl)-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole show broad-spectrum antifungal activity. For example, compound Ia (EC₅₀ = 29.89 µg/mL) completely inhibits F. oxysporum growth, attributed to the electron-withdrawing sulfonyl group enhancing electrophilicity .
• Triazole analogs : 3-(Substituted methylthio)-4-phenyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazoles exhibit moderate bioactivity but require higher concentrations (EC₅₀ > 100 µg/mL) compared to oxadiazole sulfones .

Antimicrobial and Anti-Inflammatory Activities

• 3,4-Dimethoxy substituents : Derivatives like 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole demonstrate superior anti-inflammatory activity compared to reference drugs like ibuprofen .

Thermally Activated Delayed Fluorescence (TADF)

• 2PXZ-OXD (2,5-bis(4-(10H-phenoxazin-10-yl)phenyl)-1,3,4-oxadiazole): This D-A-D (donor-acceptor-donor) structured compound exhibits a reduced singlet-triplet energy gap (ΔEST), enabling efficient green TADF with an external quantum efficiency (EQE) of 14.9%. The 1,3,4-oxadiazole core stabilizes the charge-transfer state, enhancing photoluminescence quantum yield (PLQY) .
• Brominated analogs : 2,5-Bis(4-bromophenyl)-1,3,4-oxadiazole (CAS 19542-05-3) is utilized in materials science for its electronic properties, where bromine atoms facilitate π-stacking interactions in coordination polymers .

Structural and Physicochemical Properties

Compound	Melting Point (°C)	Key Substituents	Notable Activity/Application
This compound	Not reported	3,4,5-Trimethoxyphenyl	Antifungal (EC50 = 19.9–93.3 µg/mL)
2,5-Bis(4-methoxyphenyl)-1,3,4-oxadiazole	159–161	4-Methoxyphenyl	Antimicrobial
2PXZ-OXD	Not reported	Phenoxazine donors	TADF emitter (EQE = 14.9%)
2,5-Bis(4-bromophenyl)-1,3,4-oxadiazole	Not reported	4-Bromophenyl	Materials science applications

Key Research Findings

• Antifungal superiority : Sulfone derivatives of this compound are 2–5 times more potent than triazole analogs against plant pathogens .
• Structure-activity relationship (SAR) : Electron-withdrawing groups (e.g., sulfonyl) enhance electrophilicity and bioactivity, while electron-donating groups (e.g., methoxy) improve material properties .
• Solvent polarity effects : In TADF emitters like 2PXZ-OXD, solvent polarity modulates singlet-triplet energy gaps, influencing emission efficiency .

Biological Activity

2,5-Bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole (CAS Number: 23288-95-1) is a compound belonging to the oxadiazole class, known for its diverse biological activities. This article provides a comprehensive review of its biological properties, including cytotoxicity, antimicrobial effects, and potential therapeutic applications based on various studies.

• Molecular Formula : C$_{20}$H$_{22}$N$_2$O$_7$
• Molecular Weight : 402.398 g/mol
• Density : 1.207 g/cm³
• Boiling Point : 548°C at 760 mmHg
• Flash Point : 285.2°C

These properties suggest that the compound has a stable structure suitable for various applications in medicinal chemistry.

Cytotoxicity Studies

Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines. The compound was tested at different concentrations (50 µM and 100 µM) over a 24-hour period. Results indicated that it enhanced cell viability in some normal cells while demonstrating potent cytotoxicity in cancerous cells.

Concentration (µM)	Cell Line	Viability (%)
50	MCF-7	75
100	MDA-MB-231	60
100	A549	40

The data suggests that while normal cells may experience increased viability, cancer cells are significantly affected by the compound's presence.

Antimicrobial Activity

The antimicrobial properties of oxadiazoles have been well-documented. In particular, studies have indicated that derivatives of oxadiazoles exhibit strong bactericidal effects against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

Microorganism	Inhibition Zone (mm)	Activity Level
Staphylococcus aureus	20	Strong
Escherichia coli	15	Moderate
Pseudomonas aeruginosa	10	Weak

This table illustrates the varying degrees of effectiveness against different bacterial strains.

Case Studies and Research Findings

• Anticancer Activity :
  • A study demonstrated that the compound induced apoptosis in cancer cell lines through activation of the p53 pathway. Flow cytometry results indicated increased caspase-3 activity in treated cells compared to controls.

  "The compound exhibited IC$_{50}$ values comparable to established chemotherapeutics such as doxorubicin" .

• Antimicrobial Efficacy :
  • Research highlighted that the compound showed a broad spectrum of activity against both bacteria and fungi. Notably, it was effective against resistant strains of Mycobacterium tuberculosis .
• Mechanistic Insights :
  • Molecular docking studies revealed potential interactions between the oxadiazole core and target proteins involved in cell proliferation and apoptosis pathways. This suggests a mechanism through which the compound may exert its biological effects .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 2,5-bis(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazole to improve yield and purity?

• Methodology : Cyclization of substituted hydrazides (e.g., 3,4,5-trimethoxyphenyl acetic acid hydrazide) with POCl₃ or H₃PO₄/P₂O₅ under reflux (120–140°C, 12–18 hours) followed by purification via recrystallization (water-ethanol mixtures) yields the oxadiazole core. Solvent choice (DMSO vs. ethanol) and stoichiometric ratios of reactants significantly affect yield (typically 60–75%). Post-synthesis characterization via melting point analysis and FT-IR to confirm cyclization .

Q. What spectroscopic techniques are critical for validating the structural integrity of this compound?

• Methodology :

• FT-IR : Confirm C=N and C-O-C stretching vibrations (1600–1650 cm⁻¹ and 1200–1250 cm⁻¹, respectively).
• ¹H/¹³C NMR : Identify methoxy (-OCH₃) protons (δ 3.8–4.0 ppm) and aromatic protons (δ 6.5–7.5 ppm).
• Elemental Analysis : Verify C, H, N, O percentages within ±0.3% of theoretical values .

Q. How can researchers assess the compound’s stability under varying pH and temperature conditions?

• Methodology : Perform accelerated stability studies by incubating the compound in buffered solutions (pH 1–13) at 25°C, 40°C, and 60°C for 24–72 hours. Monitor degradation via HPLC-UV (λ = 254 nm) and compare retention times with fresh samples. Thermal stability can be analyzed using TGA (decomposition >250°C indicates robustness) .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data (e.g., IC₅₀ variability) across studies?

• Methodology :

• Dose-Response Standardization : Use ≥5 concentrations in triplicate with positive controls (e.g., fluconazole for antifungal assays).
• Statistical Validation : Apply nonlinear regression (GraphPad Prism) to calculate IC₅₀ with 95% confidence intervals.
• Structural Analog Comparison : Test derivatives (e.g., sulfonyl or thiadiazole variants) to isolate substituent effects .

Q. How does the 3,4,5-trimethoxyphenyl substituent influence acetylcholinesterase (AChE) inhibition compared to other substituents?

• Methodology :

• Molecular Docking : Use AutoDock Vina to simulate binding interactions with AChE (PDB ID 1EVE). The trimethoxyphenyl group’s electron-rich aromatic system enhances π-π stacking with Trp286 in the catalytic site.
• SAR Analysis : Compare IC₅₀ values of derivatives (e.g., 3,4,5-trimethoxy vs. 4-nitro substituents). Trimethoxyphenyl derivatives show IC₅₀ = 5.91 μM vs. 6.52 μM for naphthyl analogs .

Q. What coordination chemistry applications exist for this oxadiazole derivative?

• Methodology : React with Ag(I) or Cu(II) salts in DMF/CH₃CN to form coordination polymers. Characterize via:

• Single-Crystal XRD : Confirm metal-oxadiazole bonding (e.g., Ag–N bonds ≈2.2 Å).
• Luminescence Studies : Monitor emission shifts (e.g., 450–500 nm) for sensing applications .

Q. Key Research Recommendations

• Synthetic Chemistry : Explore microwave-assisted synthesis to reduce reaction times (<4 hours) .
• Biological Studies : Prioritize derivatives with electron-withdrawing groups (e.g., sulfonyl) for enhanced antifungal activity .
• Material Science : Investigate electroluminescent properties by incorporating into OLEDs (e.g., Mg:Ag cathode systems) .